2-(benzo[d]oxazol-2-ylthio)-N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a complex organic molecule that contains several functional groups and heterocyclic rings, including a benzoxazole ring, a methoxyphenyl group, an oxadiazole ring, and an acetamide group .
Synthesis Analysis
While the exact synthesis of this compound isn’t available, related compounds are often synthesized through various organic reactions, such as copper(I)-catalyzed azide-alkyne cycloaddition .Molecular Structure Analysis
The compound’s structure can be analyzed using various spectroscopic techniques, such as FTIR, NMR, and HRMS .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined by various methods. For instance, the melting point can be determined experimentally, and the IR spectrum can provide information about the functional groups present .Scientific Research Applications
Antimicrobial and Antitumor Activity
Research focusing on derivatives of 1,3,4-oxadiazole and benzothiazole, similar in structure to the specified compound, demonstrates significant potential in antimicrobial and antitumor applications. A series of compounds synthesized using 3-methoxyphenol as a starting substance, including derivatives similar to the specified chemical, exhibited higher antimicrobial activity against gram-negative bacteria compared to gram-positive bacteria. These compounds were also evaluated for their antiproliferative activity against human tumor cell lines, showing notable inhibitory activity against A549 lung and MCF7 breast cancer cell lines without significant impact on healthy NIH/3T3 cell lines (Kaya et al., 2017).
Antifungal and Antibacterial Properties
Further exploration into novel derivatives, including those related to the specified compound, highlights their efficacy in antimicrobial activities. Specifically, compounds exhibiting structures incorporating 1,3,4-oxadiazole and related heterocycles have been identified with potent antibacterial and antifungal properties. These properties were tested against a variety of bacterial and fungal strains, demonstrating significant activity and indicating the potential of these compounds in developing new antimicrobial agents (Kaplancıklı et al., 2012).
Antimicrobial and Molluscicidal Activities
A series of compounds featuring a similar core structure to the chemical have shown good anthelmintic activity against Pheretima posthuma. These compounds were synthesized and screened, comparing their efficacy with standard drugs such as Albendazole and Piperazine, further underscoring their potential in biomedical applications for combating parasitic infections (Kumar & Sahoo, 2014).
properties
IUPAC Name |
2-(1,3-benzoxazol-2-ylsulfanyl)-N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O5S/c1-26-13-6-8-14(9-7-13)27-11-17-23-19(29-24-17)10-21-18(25)12-30-20-22-15-4-2-3-5-16(15)28-20/h2-9H,10-12H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBJKMSLEAXZHDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC2=NOC(=N2)CNC(=O)CSC3=NC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzo[d]oxazol-2-ylthio)-N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.